1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 1-(1,5-dimethylindol-3-yl)ethanamine
• InChI: InChI=1S/C12H16N2/c1-8-4-5-12-10(6-8)11(9(2)13)7-14(12)3/h4-7,9H,13H2,1-3H3
• InChI Key: PAIZQMJBIVAIJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2C(C)N)C

Description

1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine is a synthetic indole derivative of significant interest in medicinal chemistry and drug discovery research. The indole scaffold is a privileged structure in pharmacology, known for its ability to interact with a wide array of biological targets . This compound serves as a valuable building block for researchers exploring novel therapeutics, particularly given the broad biological activities demonstrated by indole derivatives, which include antiviral, anti-inflammatory, anticancer, and antimicrobial effects . Recent scientific literature highlights the growing importance of indole-based compounds in targeting metabolic diseases. For instance, indole ethylamine derivatives have been designed as potent dual-target agonists for Peroxisome Proliferator-Activated Receptor Alpha (PPARα) and Carnitine Palmitoyltransferase 1 (CPT1a), showing promising efficacy in reducing intracellular triglyceride accumulation in models of nonalcoholic fatty liver disease (NAFLD) . The structural features of this compound, specifically its substitutions, make it a promising candidate for researchers investigating lipid metabolism regulation and developing new treatments for metabolic disorders . Furthermore, its structure aligns with ongoing explorations of substituted tryptamines and related indolealkylamines for their interactions with various neurological targets . Key Specifications: • CAS Number: 1368712-08-6 • Molecular Formula: C12H16N2 • Molar Mass: 188.27 g/mol • Related Salt: A hydrochloride salt form is also available (CAS 2172591-04-5) This product is intended for research applications in a controlled laboratory environment and is strictly labeled For Research Use Only . It is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use .

Preparation Methods

Chemical Identity and Structure

• IUPAC Name: 1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine
• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• CAS Number: 1368712-08-6
• Structural Features: The molecule consists of an indole core substituted with methyl groups at positions 1 and 5, and an ethanamine side chain attached at the 3-position of the indole ring.

Detailed Synthetic Procedure Example

Step	Reagents/Conditions	Description	Yield/Notes
1	Phenylhydrazine hydrochloride + 1,5-dimethylcyclohexanone, methanesulfonic acid, reflux in methanol	Fischer indole synthesis to form 1,5-dimethylindole core	Moderate to high yield (not always reported)
2	Formylation at C-3 with POCl3 in DMF	Generates 1,5-dimethylindole-3-carbaldehyde intermediate	High selectivity
3	Reductive amination with ethanamine or ethylamine in presence of acetic acid	Formation of imine followed by reduction with NaBH4 in methanol	Yields secondary amine side chain
4	Purification by chromatography, characterization by NMR, MS	Final product isolation and confirmation	Purity >95% typical

This sequence aligns with methods reported for similar indole ethanamine derivatives.

Reaction Analysis and Optimization

Reaction Type	Common Reagents	Typical Conditions	Notes
Fischer Indole Synthesis	Phenylhydrazine hydrochloride, ketone, methanesulfonic acid	Reflux in methanol, 4-8 hours	Efficient for indole core formation
Formylation	Phosphorus oxychloride (POCl3), DMF	0 °C to room temp, 1-2 hours	Selective for C-3 aldehyde formation
Reductive Amination	Ethylamine, acetic acid, NaBH4	Room temp, methanol solvent	Mild conditions, high yield
N-Methylation	Sodium hydride, iodomethane, DMF	0 °C to room temp	Controls substitution pattern

Optimization of temperature, solvent, and reagent equivalents is critical to maximize yield and purity.

Summary Table of Key Preparation Methods

Method	Starting Materials	Key Reagents	Advantages	Limitations
Fischer Indole Synthesis	Phenylhydrazine hydrochloride, methylated ketones	Methanesulfonic acid, methanol	Straightforward, scalable	Limited substitution control
Stepwise Functionalization	Indole derivatives	POCl3, NaBH4, methylating agents	High regioselectivity, versatile	Multi-step, time-consuming
One-Pot Multi-Component	α-Amino aryl ketones, halogenated indoles, amines	Bases like NaOH, solvents like CH2Cl2	Efficient, fewer purification steps	Requires optimization for yield
Catalytic Coupling	Nitroarenes, alkynes, hydrazine	DABCO catalyst, Rh/C	Scalable, high yield	Specialized catalysts needed

Research Findings and Characterization

• Structural Confirmation: NMR (¹H, ¹³C), mass spectrometry (ESI-MS), and elemental analysis are standard for confirming the structure of the synthesized compound.
• Yields: Typical overall yields range from 60% to 85% depending on the synthetic route and scale.
• Scalability: The Fischer indole synthesis and catalytic coupling methods have been demonstrated at gram to multi-gram scales with consistent yields.

Chemical Reactions Analysis

Types of Reactions: 1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding indole derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups on the indole ring are replaced with other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or alkylating agents can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield indole-3-carboxylic acid derivatives, while reduction could produce various amine derivatives .

Scientific Research Applications

1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex indole derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the synthesis of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. For instance, it may inhibit the growth of cancer cells by interfering with cell signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine and related indole derivatives:

Compound Name	Substituents	Molecular Formula	Key Features	Applications/Findings
1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine	1,5-dimethylindole + ethanamine	C₁₂H₁₆N₂	Hydrochloride salt improves solubility; structural simplicity	Potential CNS activity (inferred from analogs)
(2,3-Dihydro-1H-indol-5-ylmethyl)amine	Indoline core + methylamine	C₉H₁₂N₂	Saturated indoline ring; intermediate for disubstituted methanamines	Pharmacological precursor (e.g., antitumor or antimicrobial agents)
1-(6-Bromo-1-methyl-1H-indol-3-yl)ethan-1-amine	6-bromo, 1-methylindole + ethanamine	C₁₁H₁₃BrN₂	Bromine enhances electrophilic reactivity; predicted CCS: 150.4 Ų (M+H⁺)	Unspecified bioactivity; used in computational modeling
2-(1H-Indol-3-yl)ethan-1-amine derivatives	Varied indole substitutions + ethanamine	Variable (e.g., C₁₀H₁₂N₂)	Common MAO-B/NRF2-inducing scaffolds; modified at indole 5-position	Dual NRF2 induction and MAO-B inhibition for Parkinson’s disease therapy
2-(6-Methyl-1H-indol-1-yl)ethan-1-amine	6-methylindole + ethanamine	C₁₁H₁₄N₂	Methyl at indole 6-position; commercial availability (95% purity)	Intermediate for fluorescent probes or receptor ligands
2-(1-Benzyl-1H-indol-3-yl)ethanamine HCl	Benzyl substitution at indole 1-position	C₁₇H₁₉ClN₂	Enhanced steric bulk; hydrochloride salt for stability	Anticancer research (e.g., kinase inhibition analogs)

Structural and Functional Insights

• Substitution Patterns: The 1,5-dimethyl groups in the target compound likely reduce metabolic degradation compared to unsubstituted indoles, as methyl groups block common oxidation sites . In contrast, the indoline derivative () features a saturated ring, altering electronic properties and rigidity, which may affect receptor binding .
• Indoline derivatives (e.g., ) are prepared via phthalimide/acetyl deprotection, highlighting divergent routes for core modification .
• The benzyl-substituted analog () aligns with kinase inhibitor scaffolds (e.g., avapritinib), implying possible kinase-targeted applications .

Biological Activity

1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine, also known as 2-(1,5-dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C₁₂H₁₆N₂
• SMILES : CC1=CC2=C(C=C1)N(C=C2C(C)N)C
• InChIKey : PAIZQMJBIVAIJE-UHFFFAOYSA-N

The biological activity of 1-(1,5-dimethyl-1H-indol-3-YL)ethan-1-amine is attributed to its interaction with various molecular targets. Indole derivatives like this compound are known to exhibit a broad spectrum of activities, including:

• Antiviral : Potential effects against viral infections.
• Anti-inflammatory : Inhibition of inflammatory pathways.
• Anticancer : Induction of apoptosis in cancer cells.

The compound may act as an agonist or antagonist at specific receptors, influencing cellular processes and signaling pathways .

Biological Activities

The following table summarizes the key biological activities associated with 1-(1,5-dimethyl-1H-indol-3-YL)ethan-1-amine:

Activity Type	Description
Antiviral	Exhibits activity against viruses such as Herpes simplex and Poliovirus .
Anti-inflammatory	Modulates inflammatory responses.
Anticancer	Induces apoptosis in various cancer cell lines .
Antioxidant	Reduces oxidative stress in cellular models.
Antimicrobial	Shows effectiveness against bacterial strains.

Case Studies and Research Findings

Several studies have explored the biological effects and therapeutic potential of this compound:

• Antitumor Activity :
  • A study demonstrated that derivatives of indole compounds exhibited significant cytotoxicity against the P388 murine leukemia cell line. The compound's structure was found to be crucial for its activity .
• Antiviral Effects :
  • Research indicated that indole derivatives could inhibit viral replication in vitro. Specifically, the compound showed promising results against Herpes simplex virus type I and Poliovirus type I .
• Mechanistic Insights :
  • Molecular docking studies revealed that the compound binds effectively to target proteins involved in cell signaling pathways, suggesting a mechanism for its anticancer and antiviral activities .

Safety and Toxicology

While the compound shows potential therapeutic benefits, safety assessments indicate that it may possess harmful effects if ingested or improperly handled. It is classified as harmful if swallowed and can cause skin irritation .

Q & A

Q. What are the standard synthetic routes for 1-(1,5-Dimethyl-1H-indol-3-YL)ethan-1-amine, and how are reaction conditions optimized?

The compound can be synthesized via multi-component reactions involving indole derivatives and amine precursors. For example, similar indole-based amines are prepared by refluxing 1H-indole-3-carbaldehyde, ketones, and guanidine nitrate in ethanol under controlled conditions . Optimization involves adjusting reaction time (typically 6–12 hours), temperature (70–80°C), and solvent polarity. Post-synthesis purification employs column chromatography with silica gel and ethyl acetate/hexane gradients.

Q. What spectroscopic methods are recommended for structural characterization?

• 1H/13C NMR : Use deuterated solvents (e.g., DMSO-d6) at 400 MHz to resolve aromatic protons and amine groups. Key peaks include indole NH (~10–12 ppm) and methyl groups (~2.1–2.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) with electrospray ionization (ESI) confirms molecular weight (e.g., observed [M+H]+ ion matching theoretical values) .
• FT-IR : Identify N-H stretching (3200–3400 cm⁻¹) and aromatic C=C bonds (1450–1600 cm⁻¹).

Q. How should researchers handle and store this compound to ensure stability?

• Handling : Use PPE (gloves, lab coat, safety goggles) to avoid skin/eye contact. Work in a fume hood to prevent inhalation of dust/aerosols .
• Storage : Keep in airtight containers under inert gas (argon/nitrogen) at 2–8°C. Stability is maintained in dark, dry conditions for ≥6 months .

Q. What solvents and pH conditions are compatible with this amine?

The compound is soluble in polar aprotic solvents (DMSO, DMF) and partially soluble in ethanol. Avoid acidic conditions (pH <5) to prevent protonation of the amine group, which may alter reactivity. Neutral to slightly basic buffers (pH 7–9) are ideal for biological assays .

Advanced Research Questions

Q. How can molecular docking elucidate interactions between this compound and biological targets?

Molecular docking (e.g., AutoDock Vina or Schrödinger Suite) predicts binding affinities to receptors like the androgen receptor (AR). Key steps:

Prepare the ligand (AMBER/GAFF force fields) and receptor (PDB ID: 2AMB).

Identify binding pockets via grid-based scanning.

Analyze interactions (hydrogen bonds, hydrophobic contacts) with residues (e.g., LEU704, GLY708) .

Table 1 : Docking results for indole-amine derivatives

Target Receptor	Docking Score (kcal/mol)	Key Interacting Residues
Androgen Receptor (AR)	-7.0	LEU704, GLY708, LEU707
Cytochrome P450	-6.2	PHE298, ALA297

Q. How to resolve contradictions in biological activity data across studies?

Conflicting antimicrobial or cytotoxic results may arise from:

• Strain Variability : Test against standardized microbial strains (e.g., ATCC 25922 for E. coli).
• Assay Conditions : Use consistent MIC (Minimum Inhibitory Concentration) protocols with positive controls (e.g., ciprofloxacin) .
• Statistical Validation : Apply ANOVA or Student’s t-test (p<0.05) to ensure reproducibility.

Q. What crystallographic strategies refine the compound’s 3D structure?

Single-crystal X-ray diffraction (SCXRD) with SHELXL software is optimal. Key parameters:

• Data Collection : Mo Kα radiation (λ = 0.71073 Å), 100K temperature.
• Refinement : Full-matrix least-squares on F², R-factor <0.05 .
• Validation : Check CIF files with PLATON for symmetry errors.

Q. How to design dose-response studies for toxicity profiling?

• In Vitro : Use HepG2 or HEK293 cells with MTT assays (0.1–100 µM range, 24–48h exposure).
• In Vivo : Zebrafish embryos (LC50 determination via OECD TG 236) or rodent models (subacute dosing for 28 days) .
• Endpoint Analysis : Measure oxidative stress markers (SOD, CAT) and histopathology.